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Compound of Interest

Compound Name: Monomethyl maleate

Cat. No.: B041745 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety profile of every chemical is paramount. This in-depth technical guide provides a

comprehensive overview of the safety data for monomethyl maleate, including its physical

and chemical properties, toxicological profile, and essential handling procedures.

Chemical and Physical Properties
Monomethyl maleate, also known as methyl hydrogen maleate, is an organic compound with

the chemical formula C5H6O4.[1] It is the monoester of maleic acid and methanol. The

following table summarizes its key physical and chemical properties.
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Property Value Source(s)

Molecular Weight 130.10 g/mol [2]

Appearance
Colorless to light yellow/orange

clear liquid or solid
[1]

Melting Point 93 °C (decomposes) [1]

Boiling Point 250.0 ± 23.0 °C (Predicted) [1]

Density 1.26 g/cm³ [1]

Solubility

Soluble in water (estimated at

3.685e+04 mg/L @ 25 °C).

Soluble in organic solvents like

ethanol and ether, with limited

solubility in water.

[3]

CAS Number 3052-50-4 [3]

EC Number 221-271-3 [4]

Toxicological Data and Hazard Identification
While specific quantitative toxicological data such as LD50 (median lethal dose) and LC50

(median lethal concentration) for monomethyl maleate are not readily available in the public

domain, the primary hazards identified are skin and eye irritation.[5][6] An evaluation of short-

chain maleic acid esters by the Australian government suggests that monoesters are expected

to be corrosive to skin and cause serious eye damage based on data from analogous

substances like butyl hydrogen maleate and their shared physicochemical properties.[5]

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication. The following table outlines the GHS

classification for monomethyl maleate based on aggregated data from multiple sources.[2]
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Experimental Protocols
The GHS classifications for skin and eye irritation are typically determined through

standardized experimental protocols, such as those established by the Organisation for

Economic Co-operation and Development (OECD). While specific study reports for

monomethyl maleate are not publicly available, the following sections describe the general

methodologies employed in such assessments.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion
This guideline outlines the procedure for assessing the potential of a substance to cause skin

irritation or corrosion.[7]

Methodology:

Animal Model: The albino rabbit is the preferred species for this test.

Test Substance Application: A small area of the animal's skin (approximately 6 cm²) is clipped

free of fur. 0.5 mL of the liquid test substance is applied to a gauze patch, which is then

secured to the prepared skin area with a semi-occlusive dressing.

Exposure Duration: The exposure period is typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is observed for

signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and

72 hours after removal).

Scoring: The severity of the skin reactions is scored according to a standardized grading

system.
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Classification: The substance is classified as an irritant if the observed effects meet specific

criteria outlined in the GHS.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion
This guideline provides a method for determining the potential of a substance to cause eye

irritation or damage.[8]

Methodology:

Animal Model: The albino rabbit is the recommended animal model.

Test Substance Instillation: A single dose of the test substance (typically 0.1 mL for liquids) is

instilled into the conjunctival sac of one eye of the animal. The other eye serves as a control.

Observation: The eyes are examined for signs of corneal opacity, iris lesions, and

conjunctival redness and swelling at specific time points (e.g., 1, 24, 48, and 72 hours after

instillation).

Scoring: The observed ocular lesions are scored using a standardized system.

Classification: The substance is classified based on the severity and reversibility of the

observed eye damage according to GHS criteria.

First Aid Measures
In the event of exposure to monomethyl maleate, the following first aid procedures should be

followed promptly.
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Exposure Route First Aid Action

Medical Attention

Inhalation Move to fresh air.
If breathing is difficult, give oxygen.

Skin Contact Remove contaminated clothing.
Wash skin with soap and plenty of water.

Eye Contact
Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do.

Ingestion
Rinse mouth with water.
Do NOT induce vomiting.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

Handling and Storage
Proper handling and storage procedures are crucial to minimize the risk of exposure to

monomethyl maleate.

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat or other protective clothing.
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Hygiene: Wash hands thoroughly after handling.

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Spill Occurs

Evacuate unnecessary personnel Ensure adequate ventilation Wear appropriate Personal Protective Equipment (PPE)

Contain the spill with inert absorbent material
(e.g., sand, vermiculite)

Collect the absorbed material into a suitable container

Clean the spill area with soap and water

Dispose of waste in accordance with local, state,
and federal regulations

Click to download full resolution via product page

Caption: Workflow for responding to a monomethyl maleate spill.

Disposal Considerations
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Dispose of monomethyl maleate and any contaminated materials in accordance with all

applicable local, state, and federal regulations. Do not allow the chemical to enter drains or

waterways.

Conclusion
Monomethyl maleate is a chemical that requires careful handling due to its potential to cause

skin and eye irritation. While comprehensive toxicological data is limited, the available

information indicates that appropriate personal protective equipment and engineering controls

should be used to minimize exposure. By adhering to the safety guidelines outlined in this

document, researchers can work with monomethyl maleate in a safe and responsible manner.

Disclaimer: This document is intended for informational purposes only and does not constitute

a legal or professional safety opinion. It is the responsibility of the user to ensure that all safety

precautions are followed in accordance with the specific guidelines and regulations of their

institution and jurisdiction. Always consult the most up-to-date Safety Data Sheet (SDS) from

the supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Monomethyl Maleate: A Comprehensive Safety and
Handling Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041745#monomethyl-maleate-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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